Cas no 2098145-92-5 ([1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride)

[1-(Difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride is a versatile intermediate in organic synthesis, particularly valued for its difluoromethyl-substituted pyrazole core. This compound exhibits enhanced stability and reactivity due to the electron-withdrawing effects of the difluoromethyl group, making it useful in the development of pharmaceuticals and agrochemicals. The hydrochloride salt form improves solubility and handling, facilitating its incorporation into synthetic routes. Its structural features allow for selective functionalization, enabling the construction of complex molecules with potential biological activity. The compound is typically handled under controlled conditions to ensure purity and consistency in downstream applications.
[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride structure
2098145-92-5 structure
Product Name:[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride
CAS No:2098145-92-5
MF:C5H8ClF2N3
MW:183.586926460266
CID:5729328
PubChem ID:122240379
Update Time:2025-05-19

[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1-(difluoromethyl)pyrazol-4-yl]methanamine;hydrochloride
    • AKOS032958462
    • MFCD30483025
    • [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride
    • 2098145-92-5
    • F2147-6777
    • EN300-1217852
    • [1-(Difluoromethyl)-1H-pyrazol-4-yl]methylamine hydrochloride
    • [1-(difluoromethyl)-1H-pyrazol-4-yl]methylamine
    • 1-(difluoromethyl)-1H-pyrazol-4-yl]methylamine
    • 1-(difluoromethyl)-1h-pyrazol-4-yl]methanamine hydrochloride
    • Inchi: 1S/C5H7F2N3.ClH/c6-5(7)10-3-4(1-8)2-9-10;/h2-3,5H,1,8H2;1H
    • InChI Key: SGLLZTYNCRPZGL-UHFFFAOYSA-N
    • SMILES: Cl.FC(N1C=C(C=N1)CN)F

Computed Properties

  • Exact Mass: 183.0374813g/mol
  • Monoisotopic Mass: 183.0374813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride Pricemore >>

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[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride Related Literature

Additional information on [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride

Introduction to [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride (CAS No. 2098145-92-5)

[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride (CAS No. 2098145-92-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride is composed of a pyrazole ring substituted with a difluoromethyl group and an amino group, which is further protonated to form the hydrochloride salt. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies.

In terms of chemical synthesis, several methods have been reported for the preparation of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride. One common approach involves the reaction of 4-chloro-1-(difluoromethyl)-1H-pyrazole with an appropriate amine followed by acidification to form the hydrochloride salt. This method is efficient and scalable, making it suitable for both laboratory and industrial settings.

Recent research has focused on the biological activities of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, particularly those involved in inflammatory and neurodegenerative diseases. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of pain and inflammation. Additionally, preliminary studies suggest that it may have neuroprotective properties, potentially making it a valuable lead compound for the development of new drugs targeting neurological disorders.

The pharmacokinetic properties of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride have also been investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound demonstrates good oral bioavailability and a reasonable half-life, suggesting that it can be effectively administered in oral formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride (CAS No. 2098145-92-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in various medical fields.

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